Cas no 100291-86-9 (Apiopaeonoside)
Apiopaeonoside structure
Product Name:Apiopaeonoside
Apiopaeonoside Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[2-[(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-4-methoxyphenyl]-
- Apiopaeonoside
- 1-[2-[6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-4-methoxyphenyl]ethanone
- Apiopeonoside
- 1-[2-[(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-methoxyphenyl]-ethanone
- BCP10893
- Paeonol-(apio-beta-furanosyl(1-6)glucopyranoside)
- Ethanone, 1-(2-((6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy)-4-methoxyphenyl)-
- 2-Acetyl-5-methoxyphenyl 6-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
- AC-34166
- HY-N2161
- FT-0775285
- DTXSID40905328
- MS-28437
- 100291-86-9
- CS-0019461
- Ethanone, 1-[2-[(6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-methoxyphenyl]-
- DA-61162
- 1-(2-{[6-({[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]oxy}-4-methoxyphenyl)ethanone
-
- Inchi: 1S/C20H28O12/c1-9(22)11-4-3-10(28-2)5-12(11)31-18-16(25)15(24)14(23)13(32-18)6-29-19-17(26)20(27,7-21)8-30-19/h3-5,13-19,21,23-27H,6-8H2,1-2H3
- InChI Key: IRLNKOAURQPXIQ-UHFFFAOYSA-N
- SMILES: C1=CC(OC)=CC(OC2OC(COC3OCC(CO)(O)C3O)C(O)C(O)C2O)=C1C(=O)C
Computed Properties
- Exact Mass: 460.15800
- Monoisotopic Mass: 460.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 185
- Molecular Weight: 460.4
- XLogP3: -2.4
Experimental Properties
- Color/Form: Powder
- Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 765.9°Cat760mmHg
- Flash Point: 267°C
- Refractive Index: 1.628
- Solubility: Slightly soluble (4.6 g/l) (25 º C),
- PSA: 184.60000
- LogP: -2.45860
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Apiopaeonoside Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Apiopaeonoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N2161-5mg |
Apiopaeonoside |
100291-86-9 | 99.39% | 5mg |
¥2475 | 2024-04-21 | |
| MedChemExpress | HY-N2161-10mg |
Apiopaeonoside |
100291-86-9 | 99.39% | 10mg |
¥3913 | 2024-04-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A84010-20mg |
1-[2-[6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-4-methoxyphenyl]ethanone |
100291-86-9 | 20mg |
¥1398.0 | 2021-09-10 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1489-10mg |
Apiopaeonoside |
100291-86-9 | 98% | 10mg |
$130 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1489-20mg |
Apiopaeonoside |
100291-86-9 | 98% | 20mg |
$260 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54992-1mg |
Apiopaeonoside |
100291-86-9 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54992-5mg |
Apiopaeonoside |
100291-86-9 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S1645-1 mg |
Apiopaeonoside |
100291-86-9 | 100.00% | 1mg |
¥958.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S1645-5 mg |
Apiopaeonoside |
100291-86-9 | 100.00% | 5mg |
¥2300.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S1645-10 mg |
Apiopaeonoside |
100291-86-9 | 100.00% | 10mg |
¥3890.00 | 2022-02-28 |
Apiopaeonoside Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
100291-86-9 (Apiopaeonoside) Related Products
- 128-57-4(Sennoside B)
- 152-95-4(Sophoricoside)
- 59-02-9(Vitamin E)
- 20309-70-0(2-Acetyl-5-methoxyphenyl β-D-Glucopyranoside)
- 943989-68-2(Iriflophenone 2-O-alpha-L-rhamnopyranoside)
- 26089-54-3(2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)
- 60-81-1(Phlorizin)
- 72520-92-4(Paeonolide)
- 138-52-3(Salicin)
- 81-27-6(Sennoside A)
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